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For Researchers, Scientists, and Drug Development Professionals

Introduction
Cellotetraose is a tetrasaccharide, a carbohydrate composed of four D-glucose units linked by

β-1,4 glycosidic bonds. As a fundamental repeating unit of cellulose, the most abundant

biopolymer on Earth, cellotetraose serves as a crucial model compound for studying cellulose

structure and enzymatic degradation. Its well-defined structure makes it an invaluable tool in

various research fields, including biofuel development, enzymology, and materials science.

Furthermore, recent studies have highlighted its role as a signaling molecule in plant defense

mechanisms and its potential as a prebiotic in promoting gut health, opening new avenues for

its application in agriculture and medicine.[1] This guide provides a comprehensive overview of

the molecular structure of cellotetraose, including its physicochemical properties, detailed

experimental protocols for its synthesis and analysis, and its role in biological pathways.

Molecular Structure and Properties
Cellotetraose is a linear oligosaccharide with the chemical formula C24H42O21.[2] The

molecule consists of four glucose monomers in the pyranose form, connected by β-1,4

glycosidic linkages. This specific linkage results in a straight-chain conformation, which is

characteristic of cellulose. The terminal glucose unit at one end possesses a reducing

hemiacetal group, while the other end has a non-reducing terminus.
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A summary of the key quantitative data for cellotetraose is presented in the table below.

Property Value Source

Molecular Formula C24H42O21 PubChem[2]

Molecular Weight 666.58 g/mol PubChem[2]

CAS Number 38819-01-1 PubChem[2]

Appearance White crystalline powder

Melting Point 252 °C (decomposition)

Optical Rotation ([α]D) +21.7° (c=3.38 in water) [3]

Computed XLogP3-AA -9.3 PubChem[2]

2D Molecular Structure
The 2D structure of cellotetraose, illustrating the β-1,4 glycosidic bonds between the four

glucose units, is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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